Cas no 2377608-19-8 (4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester)

• Product Name: 4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester
• CAS No: 2377608-19-8
• MF: C₁₆H₂₁BF₃NO₃
• MW: 343.149055242538
• CID: 5527841
• Update Time: 2025-10-29

4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester
• Acetamide, 2,2,2-trifluoro-N-methyl-N-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• 2,2,2-Trifluoro-N-methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)acetamide

• Inchi： 1S/C16H21BF3NO3/c1-14(2)15(3,4)24-17(23-14)12-8-6-11(7-9-12)10-21(5)13(22)16(18,19)20/h6-9H,10H2,1-5H3
• InChI Key： ORINYPZCOZOYOC-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1)(=O)C(F)(F)F

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 430.1±45.0 °C(Predicted)
• pka: -1.82±0.70(Predicted)

Additional information on 4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester

Introduction to 4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester (CAS No. 2377608-19-8)

4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2377608-19-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenylboronic acid pinacol ester moiety coupled with an N-methyl-N-trifluoroacetylaminomethyl side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The phenylboronic acid pinacol ester functional group is particularly noteworthy for its role in coordination chemistry and its utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. The boronic acid esters are known for their stability under various reaction conditions and their ability to form stable complexes with metals, making them indispensable in catalytic systems. In pharmaceutical applications, boronic acids have been widely explored for their potential as drug candidates and as key components in prodrugs designed to enhance bioavailability and targeted delivery.

The N-methyl-N-trifluoroacetylaminomethyl substituent introduces additional reactivity and functionality to the molecule. The presence of the trifluoroacetyl group can influence the electronic properties of the aromatic ring, potentially affecting its interaction with biological targets. This modification is particularly relevant in medicinal chemistry, where such groups are often employed to modulate metabolic stability, solubility, and binding affinity. The amine functionality further extends the compound's versatility, allowing for further derivatization through amide bond formation or participation in hydrogen bonding interactions.

Recent advancements in the field of organoboron chemistry have highlighted the importance of boronic acid derivatives in drug discovery and development. For instance, compounds containing phenylboronic acid pinacol esters have been investigated for their potential applications in targeted drug delivery systems, particularly in conjunction with nanotechnology platforms. These systems leverage the ability of boronic acids to selectively bind to specific biomolecules, enabling precise localization of therapeutic agents within biological compartments.

In addition to pharmaceutical applications, 4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester has shown promise in materials science, particularly in the development of advanced polymers and coatings. The boronic acid moiety can participate in reversible coordination interactions with metal ions or other organic molecules, leading to self-healing materials or stimuli-responsive polymers. Such innovations are at the forefront of sustainable chemistry, aiming to reduce waste and improve material performance through smart design principles.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include the introduction of the boronic ester functionality followed by functionalization with the N-methyl-N-trifluoroacetylaminomethyl group. Advanced synthetic techniques, such as flow chemistry and transition-metal-catalyzed reactions, have been employed to optimize these processes and enhance scalability.

From a mechanistic standpoint, the reactivity of 4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester can be attributed to the electronic distribution within its structure. The trifluoroacetyl group exerts an electron-withdrawing effect, which can influence the acidity of any potential hydroxyl groups present and alter the nucleophilicity of adjacent functional sites. This fine-tuning of reactivity is crucial for designing molecules that exhibit specific biological or material properties.

Current research endeavors are focused on expanding the utility of this compound through novel synthetic pathways and exploring its potential in emerging fields such as green chemistry and biodegradable materials. The integration of computational methods into molecular design has accelerated the discovery process, allowing researchers to predict and optimize properties before experimental validation. This interdisciplinary approach underscores the growing importance of computational chemistry in guiding synthetic strategies.

The safety profile of 4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester is another critical consideration in its application. While boronic acids are generally well-tolerated under controlled conditions, their reactivity necessitates careful handling to prevent unwanted side reactions. Industrial-scale production must adhere to stringent quality control measures to ensure consistency and minimize impurities that could compromise efficacy or safety.

In conclusion,4-[(N-Methyl-N-trifluoroacetyl)aminomethyl]phenylboronic acid pinacol ester (CAS No. 2377608-19-8) represents a fascinating example of how structural modifications can unlock new possibilities in pharmaceuticals and materials science. Its unique combination of functionalities makes it a versatile building block for innovative applications, ranging from targeted drug delivery systems to advanced polymers. As research continues to uncover new frontiers in organoboron chemistry,this compound will undoubtedly play a pivotal role in shaping future developments across multiple scientific disciplines.